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Compound of Interest

Compound Name: mAC2-IN-1

Cat. No.: B12364460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the selective human adenylate cyclase 2

(mAC2) inhibitor, mAC2-IN-1. The information is intended to support researchers, scientists,

and drug development professionals in the safe handling, storage, and application of this

compound in a laboratory setting. This document includes a summary of its known properties,

general safety precautions, and a visualization of the relevant biological pathway.

Compound Profile
mAC2-IN-1 is a potent and selective inhibitor of human adenylate cyclase 2 (mAC2), a

membrane-bound enzyme responsible for the conversion of ATP to cyclic AMP (cAMP).[1][2][3]

[4] It exhibits an IC50 of 4.45 μM for mAC2 and displays lower activity against other adenylate

cyclase isoforms such as mAC1 and mAC5.[1][2][3][4] Due to its specificity, mAC2-IN-1 is a

valuable tool for studying the physiological and pathological roles of mAC2.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12364460?utm_src=pdf-interest
https://www.benchchem.com/product/b12364460?utm_src=pdf-body
https://www.benchchem.com/product/b12364460?utm_src=pdf-body
https://www.medchemexpress.com/mac2-in-1.html?locale=ko-KR
https://www.medchemexpress.com/mac2-in-1.html?locale=fr-FR
https://www.targetmol.com/compound/mac2-in-1
https://www.targetmol.cn/compound/mac2-in-1
https://www.medchemexpress.com/mac2-in-1.html?locale=ko-KR
https://www.medchemexpress.com/mac2-in-1.html?locale=fr-FR
https://www.targetmol.com/compound/mac2-in-1
https://www.targetmol.cn/compound/mac2-in-1
https://www.benchchem.com/product/b12364460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Target
Human Adenylate Cyclase 2

(mAC2)
[1][2][3][4]

IC50 4.45 μM [1][2][3][4]

Selectivity
Low activity on mAC1 and

mAC5
[1][2][3][4]

Safety and Handling
A specific Safety Data Sheet (SDS) for mAC2-IN-1 was not publicly available at the time of this

writing. Therefore, this section provides general safety and handling guidelines based on

information from chemical suppliers for research compounds of this nature. It is imperative to

handle mAC2-IN-1 with caution in a controlled laboratory environment.

General Safety Precautions

Precaution Description

Personal Protective Equipment (PPE)
Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Ventilation
Handle in a well-ventilated area or in a fume

hood to avoid inhalation of any dust or aerosols.

Contact Avoidance
Avoid contact with skin and eyes. In case of

contact, rinse thoroughly with water.

Ingestion
Do not ingest. If swallowed, seek immediate

medical attention.

Hygiene
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of mAC2-IN-1.
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Condition Duration

Powder at -20°C 3 years

In solvent at -80°C 1 year

It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

Experimental Protocols
Detailed experimental protocols for mAC2-IN-1 are not widely published. However, a general

protocol for preparing and using a small molecule inhibitor in cell-based assays is provided

below. This should be adapted based on the specific experimental design.

Preparation of Stock and Working Solutions

Stock Solution Preparation:

Based on the desired stock concentration and the amount of compound, calculate the

required volume of solvent (e.g., DMSO).

Carefully add the solvent to the vial containing the powdered mAC2-IN-1.

Vortex or sonicate briefly to ensure complete dissolution.

Store the stock solution at -80°C in small aliquots.

Working Solution Preparation:

Thaw an aliquot of the stock solution at room temperature.

Dilute the stock solution in the appropriate cell culture medium to the desired final

concentration.

It is recommended to perform serial dilutions to achieve the final concentration and to

minimize solvent effects on the cells. The final concentration of the solvent (e.g., DMSO) in

the culture medium should be kept low (typically <0.5%) to avoid toxicity.[5][6]
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A vehicle control (medium with the same concentration of solvent) should always be

included in the experiment.

Signaling Pathway
mAC2-IN-1 targets adenylate cyclase 2, a key enzyme in the G-protein coupled receptor

(GPCR) signaling pathway. The following diagram illustrates the canonical signaling cascade

involving adenylate cyclase.
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Canonical GPCR-Adenylate Cyclase Signaling Pathway and the point of inhibition by mAC2-
IN-1.

This guide is intended for informational purposes for trained laboratory personnel. Always

consult with your institution's safety office and follow all applicable safety regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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